Cas no 2168863-96-3 (8-Fluoroisoquinoline-6-carboxylic acid)

8-Fluoroisoquinoline-6-carboxylic acid is a fluorinated isoquinoline derivative with a carboxylic acid functional group at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The fluorine substitution at the 8-position enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further derivatization or coordination in metal-organic frameworks. Its structural features make it a valuable intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and other biologically active molecules. The compound is typically handled under controlled conditions due to its reactivity.

8-Fluoroisoquinoline-6-carboxylic acid structure

2168863-96-3 structure

Product Name:8-Fluoroisoquinoline-6-carboxylic acid

CAS No:2168863-96-3

MF:C₁₀H₆FNO₂

MW:191.158545970917

CID:5085371

PubChem ID:138112420

Update Time:2025-05-28

8-Fluoroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Fluoroisoquinoline-6-carboxylic acid
- D87187
- 8-Fluoroisoquinoline-6-carboxylicacid
- 2168863-96-3
- Inchi： 1S/C10H6FNO2/c11-9-4-7(10(13)14)3-6-1-2-12-5-8(6)9/h1-5H,(H,13,14)
- InChI Key： JOAOVXQZDMUHST-UHFFFAOYSA-N
- SMILES： FC1=CC(C(=O)O)=CC2C=CN=CC=21

Computed Properties

Exact Mass: 191.03825660g/mol
Monoisotopic Mass: 191.03825660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 50.2

8-Fluoroisoquinoline-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1245059-100mg	8-fluoroisoquinoline-6-carboxylic acid	2168863-96-3	98%	100mg	$220	2024-06-05
eNovation Chemicals LLC	Y1245059-250mg	8-fluoroisoquinoline-6-carboxylic acid	2168863-96-3	98%	250mg	$335	2024-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4030-100MG	8-fluoroisoquinoline-6-carboxylic acid	2168863-96-3	95%	100MG	￥ 1,366.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4030-250MG	8-fluoroisoquinoline-6-carboxylic acid	2168863-96-3	95%	250MG	￥ 2,178.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4030-500MG	8-fluoroisoquinoline-6-carboxylic acid	2168863-96-3	95%	500MG	￥ 3,630.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4030-1G	8-fluoroisoquinoline-6-carboxylic acid	2168863-96-3	95%	1g	￥ 5,445.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4030-5G	8-fluoroisoquinoline-6-carboxylic acid	2168863-96-3	95%	5g	￥ 16,335.00	2023-04-06
Ambeed	A980890-100mg	8-Fluoroisoquinoline-6-carboxylic acid	2168863-96-3	98%	100mg	$213.0	2025-02-21
Ambeed	A980890-250mg	8-Fluoroisoquinoline-6-carboxylic acid	2168863-96-3	98%	250mg	$340.0	2025-02-21
Ambeed	A980890-1g	8-Fluoroisoquinoline-6-carboxylic acid	2168863-96-3	98%	1g	$881.0	2025-02-21